Boric acid-d3

Specification

• CAS No.: 14149-58-7
• Molecular Formula: BH3O3
• Molecular Weight: 64.85 g/mol
• IUPAC Name: trideuterio borate
• Standard InChI: InChI=1S/BH3O3/c2-1(3)4/h2-4H/i2D,3D,4D
• Standard InChI Key: KGBXLFKZBHKPEV-NRUYWUNFSA-N
• Isomeric SMILES: [2H]OB(O[2H])O[2H]
• SMILES: B(O)(O)O
• Canonical SMILES: B(O)(O)O

Introduction

Chemical Structure and Physical Properties

Boric acid-d3, with the chemical formula B(OD)3 or BO3D3, is the fully deuterated analog of boric acid. It maintains the same basic structure as regular boric acid but with deuterium atoms (heavy hydrogen) replacing the standard hydrogen atoms in the hydroxyl groups.

Molecular Structure

The molecular structure of boric acid-d3 features a central boron atom bonded to three oxygen atoms in a trigonal planar geometry, with each oxygen atom bonded to a deuterium atom instead of hydrogen. This structure is analogous to regular boric acid, where the B-O bond length is approximately 136 pm, and the O-D bond is similar to the O-H bond of approximately 97 pm in non-deuterated boric acid. The molecular point group remains C3h, preserving the symmetry of the non-deuterated compound.

Physical Properties

Boric acid-d3 presents as colorless, odorless transparent crystals or white granules or powder, similar in appearance to regular boric acid. The physical properties of boric acid-d3 include:

Property	Value
Molecular Weight	64.85 g/mol
Melting Point	336.2°F (decomposes)
Solubility in Water	Miscible
State	Divided solid
pH (1% solution)	5.2 at 20°C
pH (as supplied)	3.9 at 4%, 20°C
Specific Gravity	1.44-1.51
The compound mixes with water, glycerol, ether, alcohol, methanol, and liquid ammonia, and is slightly soluble in acetone. Like regular boric acid, the deuterated version is expected to maintain similar crystalline forms—triclinic with space group P1 and trigonal with space group P32.

Chemical Behavior and Reactivity

Reactivity and Incompatibilities

Boric acid-d3 is incompatible with:

• Alkali carbonates

• Hydroxides (forming borate salts)

• Strong reducing agents

• Alkali metals
  The compound reacts with vicinal diols to form relatively stable anion esters containing five-member −B−O−C−C−O− rings, similar to the behavior observed with regular boric acid. This reactivity is particularly relevant in biological systems and explains some of the compound's interactions with organic molecules.

Applications in Research and Industry

Neutron Capture Therapy

Boric acid-d3 has potential applications in boron neutron capture therapy (BNCT), a form of radiation therapy that takes advantage of the 10B(n,α)7Li reaction. Research has shown that deuteration of biological systems can affect radiation response, which has implications for improving neutron capture therapy of deep tumors.
Studies have demonstrated that partial deuteration of tissues can enhance neutron penetration while decreasing damage to normal tissues from photons. Additionally, the number of deuterium recoils due to neutron capture by hydrogen would also be decreased in deuterated tissues.

Analytical and Spectroscopic Applications

Due to its deuterium content, boric acid-d3 is valuable in spectroscopic studies, particularly in:

• NMR spectroscopy, where deuterium provides distinct signals

• Mass spectrometry, for isotopic labeling

• Infrared spectroscopy, where O-D vibrations appear at different frequencies than O-H vibrations
  These properties make boric acid-d3 useful as an internal standard or tracer in various analytical techniques, allowing researchers to follow reaction pathways and mechanisms with greater precision.

Advanced Research Perspectives

Structural Chemistry

The deuteration of boric acid provides unique opportunities for studying hydrogen bonding networks. In crystalline boric acid, the molecules form layers held together by hydrogen bonds with an O...O separation of approximately 272 pm, and the distance between adjacent layers is about 318 pm. In boric acid-d3, these hydrogen bonds become deuterium bonds, which have slightly different properties that can be studied using advanced crystallographic techniques.

Biochemical Interactions

The interaction of boric acid with biological systems is an active area of research. Studies have shown that boric acid can influence various metabolic pathways, particularly those involving vitamin D3. Boric acid-d3 could be used to trace these interactions with greater precision, offering insights into the biological roles of boron compounds.
Research has shown that dietary boron (administered as orthoboric acid) can compensate for perturbations in energy substrate utilization induced by vitamin D3 deficiency, enhance major mineral content in bone, and independently of vitamin D3, enhance some indices of growth cartilage maturation. These findings suggest multiple metabolic sites of action for boron compounds, which could be further elucidated using deuterated analogues like boric acid-d3.